3-Methylicosanoyl-CoA

• Molecular Formula: C42H76N7O17P3S
• Molecular Weight: 1076.1 g/mol
• InChI: InChI=1S/C42H76N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(2)25-33(51)70-24-23-44-32(50)21-22-45-40(54)37(53)42(3,4)27-63-69(60,61)66-68(58,59)62-26-31-36(65-67(55,56)57)35(52)41(64-31)49-29-48-34-38(43)46-28-47-39(34)49/h28-31,35-37,41,52-53H,5-27H2,1-4H3,(H,44,50)(H,45,54)(H,58,59)(H,60,61)(H2,43,46,47)(H2,55,56,57)
• InChIKey: GSMXPUFRSHAPHN-UHFFFAOYSA-N

3-Methylicosanoyl-CoA: Defining Core Specifications for Research Procurement and Differentiated Selection

3-Methylicosanoyl-CoA (C42H76N7O17P3S, MW 1076.08) is a long-chain (C20) 3-methyl-branched acyl-coenzyme A thioester [1]. It is classified as a long-chain acyl-CoA derivative that participates in mitochondrial beta-oxidation and acylcarnitine shuttle pathways [2]. The compound is supplied as a research-grade reagent by multiple vendors and is documented in metabolomic databases including the Human Metabolome Database (HMDB0300726) [1]. Its branched acyl chain distinguishes it from common straight-chain acyl-CoAs used in lipid metabolism research [3].

· Supports peroxisomal α-oxidation pathway studies

· Supports mitochondrial β-oxidation & acylcarnitine shuttle research

• [1] Human Metabolome Database. HMDB0300726: 3-Methylicosanoyl-CoA. 2021. Available from: https://hmdb.ca/metabolites/HMDB0300726 View Source
• [2] PathBank. 3-Methylicosanoyl-CoA Pathway. 2021. Available from: https://pathbank.org/view/pathway/SMP0000000 View Source
• [3] MedChemExpress. 3-Methylicosanoyl-CoA Product Page. Available from: https://www.medchemexpress.eu/3-methylicosanoyl-coa.html View Source

Why Generic Acyl-CoA Substitution Fails: The Critical Role of 3-Methyl Branching in 3-Methylicosanoyl-CoA Selection

Substituting 3-Methylicosanoyl-CoA with unbranched icosanoyl-CoA or with 2- or 4-methyl-branched acyl-CoA analogs introduces significant experimental artifacts in studies of peroxisomal α-oxidation and branched-chain fatty acid metabolism. Human phytanoyl-CoA hydroxylase (PAHX), the key enzyme in the α-oxidation pathway, demonstrates strict regiospecificity for the 3-methyl branch position; hydroxylation of 2-methyl- or 4-methyl-branched acyl-CoA esters is undetectable, and straight-chain acyl-CoAs are not hydroxylated [1]. This specificity is not captured when using generic long-chain acyl-CoAs, leading to false-negative results in assays designed to interrogate 3-methyl-branched fatty acid metabolism [2].

3-Methyl-branched acyl-CoA

Unbranched or 2-/4-methyl analogs

Replacement with unbranched icosanoyl-CoA or 2-/4-methyl-branched analogs may not reproduce PAHX-dependent α-oxidation activity, potentially yielding false-negative results.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003 Dec;44(12):2349-55. doi:10.1194/jlr.M300230-JLR200 View Source
• [2] Casteels M, Foulon V, Mannaerts GP, Van Veldhoven PP. Alpha-oxidation of 3-methyl-branched fatty acids: unraveling of a pathway. Biochim Biophys Acta. 2003 Mar 17;1631(2):128-40. View Source

3-Methylicosanoyl-CoA: Quantitative Comparator Evidence for Differentiated Procurement Decisions

3-Methyl vs. 2-Methyl vs. 4-Methyl Branching: PAHX Hydroxylation Specificity Determines Functional Relevance

Human PAHX hydroxylates 3-methyl-branched acyl-CoAs but shows no detectable activity toward 2-methyl- or 4-methyl-branched acyl-CoA esters, nor toward straight-chain acyl-CoAs [1]. This regiospecificity is absolute for the 3-position methyl branch; in the same assay system, 3-methylhexadecanoyl-CoA served as a substrate, while 2-methylhexadecanoyl-CoA and 4-methylhexadecanoyl-CoA produced no hydroxylation product [1].

PAHX specificity

Class-level inference

Detectable vs. undetectable hydroxylation

3-methyl branch critical; 2-/4-methyl or straight-chain inactive

In vitro recombinant PAHX assay; regiospecificity context

Evidence Dimension	PAHX hydroxylation activity
Target Compound Data	3-Methylicosanoyl-CoA is a 3-methyl-branched acyl-CoA and is predicted to be a PAHX substrate based on chain-length tolerance studies
Comparator Or Baseline	2-methyl-branched acyl-CoAs (e.g., 2-methylhexadecanoyl-CoA): no detectable hydroxylation; 4-methyl-branched acyl-CoAs: no detectable hydroxylation; straight-chain acyl-CoAs: no detectable hydroxylation
Quantified Difference	Hydroxylation activity: detectable vs. undetectable
Conditions	Recombinant human PAHX, in vitro enzyme assay

Why This Matters

Selection of the correct 3-methyl-branched acyl-CoA is essential for studying α-oxidation defects such as Refsum disease; use of 2- or 4-methyl analogs will yield false-negative results.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003 Dec;44(12):2349-55. View Source

Chain Length Tolerance in 3-Methyl-Branched Acyl-CoA Hydroxylation: C20 vs. C16 vs. Phytanoyl-CoA

PAHX accepts 3-methyl-branched acyl-CoAs with chain lengths ranging from C7 to phytanoyl-CoA (C20 with multiple methyl branches) [1]. While direct kinetic parameters for 3-Methylicosanoyl-CoA (C20, single 3-methyl) are not reported, the enzyme's broad chain-length tolerance for 3-methyl substrates suggests it will be processed. In contrast, 2- or 4-methyl-branched acyl-CoAs of any chain length tested showed no activity [1].

Chain length tolerance

Class-level inference

C7–C20+ 3-methyl substrates active

C20 chain length compatible with PAHX activity

Broad tolerance for 3-methyl; 2-/4-methyl inactive at any length

Evidence Dimension	Substrate chain-length tolerance of PAHX
Target Compound Data	3-Methylicosanoyl-CoA (C20, 3-methyl branch) is within the accepted chain-length range
Comparator Or Baseline	3-Methylhexadecanoyl-CoA (C16) is an active substrate; phytanoyl-CoA (C20, multi-methyl) is an active substrate; 2- and 4-methyl analogs of any length are inactive
Quantified Difference	Chain length tolerance for 3-methyl substrates: C7–C20+; no tolerance for 2- or 4-methyl substrates
Conditions	Recombinant human PAHX, in vitro enzyme assay

Why This Matters

Confirms that the C20 chain length of 3-Methylicosanoyl-CoA is compatible with PAHX activity, whereas regioisomeric branched analogs remain completely inactive regardless of chain length.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003 Dec;44(12):2349-55. View Source

Purity and Analytical Characterization for Reproducible Enzyme Assays

Vendor-supplied 3-Methylicosanoyl-CoA is accompanied by LC-MS, NMR, and HPLC analytical data, with purity typically ≥98% as determined by ion-exchange titration or HPLC . This level of characterization is essential for enzyme kinetic studies, as impurities in acyl-CoA preparations can act as competitive inhibitors or introduce variability [1].

Purity & identity

Specification review

≥98% purity (HPLC)

Supports reproducible enzyme kinetic assays

LC-MS, NMR characterization available; verify batch COA

Evidence Dimension	Analytical purity and documentation
Target Compound Data	≥98% purity (HPLC), with LC-MS/NMR confirmation
Comparator Or Baseline	Generic or custom-synthesized acyl-CoAs may lack comprehensive analytical documentation
Quantified Difference	Not applicable; supporting evidence
Conditions	Vendor Certificate of Analysis

Why This Matters

High-purity, well-characterized material reduces experimental variability and ensures reproducibility in quantitative enzyme assays.

• [1] Antpedia. 3-Methylicosanoyl-CoA Product Specification. 2025. Available from: https://www.antpedia.com View Source

3-Methylicosanoyl-CoA: Evidence-Based Research and Industrial Application Scenarios

Peroxisomal α-Oxidation and Refsum Disease Research

3-Methylicosanoyl-CoA serves as a physiologically relevant substrate for human PAHX in studies of peroxisomal α-oxidation. The strict regiospecificity for 3-methyl-branched acyl-CoAs demonstrated in the Foulon et al. study [1] makes this compound essential for investigating the biochemical basis of Refsum disease and related peroxisomal disorders. Use of unbranched or incorrectly branched analogs will not recapitulate the disease-relevant metabolic pathway.

Acyl-CoA Substrate Specificity Profiling of α-Methylacyl-CoA Racemase (AMACR)

AMACR acts on a wide range of α-methyl-branched acyl-CoAs [2]. 3-Methylicosanoyl-CoA can be used to probe the substrate tolerance of AMACR with respect to branch position (3-methyl vs. α-methyl) and chain length (C20), providing insight into the enzyme's role in bile acid synthesis and branched-chain fatty acid metabolism.

Mitochondrial Beta-Oxidation and Acylcarnitine Shuttle Studies

3-Methylicosanoyl-CoA is converted to 3-Methylicosanoylcarnitine by carnitine palmitoyltransferase 1 (CPT1) for mitochondrial import [3]. This compound enables investigation of how 3-methyl branching affects CPT1 substrate recognition and mitochondrial beta-oxidation efficiency relative to straight-chain C20 acyl-CoAs.

Quality Control Reference Standard for LC-MS-Based Metabolomics

With its well-defined molecular weight (1076.08) and available analytical characterization (LC-MS, NMR) , 3-Methylicosanoyl-CoA can serve as a reference standard for developing and validating LC-MS/MS methods aimed at quantifying branched-chain acyl-CoAs in biological samples, a need highlighted in recent metabolomics studies [4].

Application

Selection Property

Validation Focus

Peroxisomal α-oxidation pathway research

3-methyl-branched long-chain acyl-CoA

PAHX regiospecificity confirmation

AMACR substrate specificity profiling

Defined branching position and chain length

Substrate tolerance assessment (C20, 3-methyl)

Mitochondrial β-oxidation & acylcarnitine shuttle studies

C20 acyl-CoA with 3-methyl branch

CPT1 recognition and β-oxidation efficiency

LC-MS/MS method development for branched-chain acyl-CoAs

Analytically characterized CoA thioester

Purity and identity verification for quantification

• [1] Foulon V, et al. J Lipid Res. 2003;44(12):2349-55. View Source
• [2] UniProt. P70473 (AMACR_RAT). Available from: https://www.uniprot.org/uniprot/P70473 View Source
• [3] ChemFont. 3-Methylicosanoyl-CoA Chemical Card. 2022. Available from: https://chemfont.ca/CFc000280242 View Source
• [4] Methods for measuring CoA and CoA derivatives in biological samples. 2014. Sci. Direct. View Source